Cas no 695187-15-6 ((2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid)

(2E)-3-(3-Chloro-2-fluorophenyl)prop-2-enoic acid is a fluorinated and chlorinated cinnamic acid derivative with notable applications in pharmaceutical and agrochemical research. Its α,β-unsaturated carboxylic acid structure enables reactivity as a Michael acceptor or intermediate in heterocyclic synthesis. The presence of both chlorine and fluorine substituents on the phenyl ring enhances its electronic properties, making it valuable for structure-activity relationship (SAR) studies. This compound exhibits potential as a precursor for bioactive molecules due to its ability to undergo selective functionalization. Its well-defined stereochemistry (E-configuration) ensures consistency in synthetic applications. High purity grades are available for precision research, supporting its use in medicinal chemistry and material science.

(2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid structure

695187-15-6 structure

Product Name:(2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid

CAS No:695187-15-6

MF:C₉H₆ClFO₂

MW:200.594145298004

MDL:MFCD01631392

CID:3029713

PubChem ID:5708402

Update Time:2025-06-08

(2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-2-FLUOROCINNAMIC ACID
- RARECHEM BK HW 0068
- 2-Propenoic acid, 3-(3-chloro-2-fluorophenyl)-, (2E)-
- (2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid
- DTXSID90420753
- EN300-1456973
- (E)-3-(3-chloro-2-fluoro-phenyl)-acrylic acid
- (E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid
- SCHEMBL6822168
- CS-0188265
- OJNDJHBNODEMSG-SNAWJCMRSA-N
- (E)-3-(3-Chloro-2-fluoro-phenyl)prop-2-enoic acid
- 261762-62-3
- (E)-3-(3-chloro-2-fluorophenyl)acrylic acid
- MFCD01631392
- EN300-1984648
- 3-(3-Chloro-2-fluorophenyl)acrylic acid
- VCB18715
- 695187-15-6
- 2-Propenoic acid, 3-(3-chloro-2-fluorophenyl)-
- JS-4185
- AKOS015848634
- F16447
- MDL： MFCD01631392
- Inchi： 1S/C9H6ClFO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4+
- InChI Key： OJNDJHBNODEMSG-SNAWJCMRSA-N
- SMILES： ClC1=CC=CC(/C=C/C(=O)O)=C1F

Computed Properties

Exact Mass: 200.0040353g/mol
Monoisotopic Mass: 200.0040353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3Å²

(2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid Security Information

Hazard Statement： Harmful
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
HazardClass：IRRITANT

(2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid Pricemore >>

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